Cas no 22773-09-7 (1-Oxaspiro[4.5]dec-3-en-2-one,4,7,7-trimethyl-)

• Product Name: 1-Oxaspiro[4.5]dec-3-en-2-one,4,7,7-trimethyl-
• CAS No: 22773-09-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 282778
• PubChem ID: 339069
• Update Time: 2025-04-19

1-Oxaspiro[4.5]dec-3-en-2-one,4,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]dec-3-en-2-one,4,7,7-trimethyl-
• 4,7,7-trimethyl-1-oxaspiro[4.5]dec-3-en-2-one
• NSC364000
• NSC-364000
• 4,7,7-trimethyl-1-oxaspiro[4.5]dec-3-en-2-on
• DTXSID60320756
• 22773-09-7
• NSC 364000
• 4,7,7-Trimethyl-1-oxaspiro(4.5)dec-3-en-2-one

• Inchi： 1S/C12H18O2/c1-9-7-10(13)14-12(9)6-4-5-11(2,3)8-12/h7H,4-6,8H2,1-3H3
• InChI Key： BIIZRDGLQKAPCR-UHFFFAOYSA-N
• SMILES： O1C(C=C(C)C21CCCC(C)(C)C2)=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.04
• Boiling Point: 317°Cat760mmHg
• Flash Point: 130.3°C
• Refractive Index: 1.501
• PSA: 26.3
• LogP: 2.82850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides